N-cyclopropyl-2-(furan-2-yl)-4-(phenylsulfonyl)oxazol-5-amine
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Description
N-cyclopropyl-2-(furan-2-yl)-4-(phenylsulfonyl)oxazol-5-amine is a useful research compound. Its molecular formula is C16H14N2O4S and its molecular weight is 330.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
One area of application involves the synthesis of novel compounds and the exploration of their chemical properties. For instance, research has focused on the development of novel antiallergic compounds, where derivatives similar to N-cyclopropyl-2-(furan-2-yl)-4-(phenylsulfonyl)oxazol-5-amine have demonstrated potent antiallergic activity in preclinical models (Georgiev et al., 1987). Furthermore, studies on the enantioselective synthesis of conformationally restricted analogs of amino acids have utilized related structural motifs, showcasing the importance of these compounds in developing new synthetic routes and methodologies (Demir et al., 2004).
Biological Activities
Another significant application area is in the exploration of biological activities. Various derivatives of the compound have been investigated for their potential biological and pharmacological effects. For example, studies have examined the cytotoxicity and potential anticancer properties of compounds containing the oxazole ring, which is structurally related to this compound. These compounds have shown varying degrees of activity in cytotoxicity assays, indicating their potential as leads for the development of new therapeutic agents (Apostol et al., 2019).
Material Science
In material science, the unique structural features of compounds like this compound have been exploited in the synthesis of new materials. For instance, derivatives have been used as intermediates in the synthesis of complex heterocyclic structures, which could have applications ranging from organic electronics to photonics (Pohmakotr et al., 1996).
Properties
IUPAC Name |
4-(benzenesulfonyl)-N-cyclopropyl-2-(furan-2-yl)-1,3-oxazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O4S/c19-23(20,12-5-2-1-3-6-12)16-15(17-11-8-9-11)22-14(18-16)13-7-4-10-21-13/h1-7,10-11,17H,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMJQMUAGUKZKOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.